Cas no 2224543-98-8 (5-{[2-methyl-1-(1,2,4-oxadiazol-3-yl)propyl]carbamoyl}-1H-pyrrole-3-sulfonyl fluoride)

• Product Name: 5-{[2-methyl-1-(1,2,4-oxadiazol-3-yl)propyl]carbamoyl}-1H-pyrrole-3-sulfonyl fluoride
• CAS No: 2224543-98-8
• MF: C₁₁H₁₃FN₄O₄S
• MW: 316.308724164963
• CID: 5412168
• PubChem ID: 132396214
• Update Time: 2025-06-15

5-{[2-methyl-1-(1,2,4-oxadiazol-3-yl)propyl]carbamoyl}-1H-pyrrole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26608160
• 2224543-98-8
• Z2759869136
• AKOS034020294
• 5-{[2-methyl-1-(1,2,4-oxadiazol-3-yl)propyl]carbamoyl}-1H-pyrrole-3-sulfonyl fluoride

• Inchi： 1S/C11H13FN4O4S/c1-6(2)9(10-14-5-20-16-10)15-11(17)8-3-7(4-13-8)21(12,18)19/h3-6,9,13H,1-2H3,(H,15,17)
• InChI Key： HWLLPEBLLSLLNO-UHFFFAOYSA-N
• SMILES： S(C1=CNC(=C1)C(NC(C1=NOC=N1)C(C)C)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 316.06415424g/mol
• Monoisotopic Mass: 316.06415424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 126Ų

Additional information on 5-{[2-methyl-1-(1,2,4-oxadiazol-3-yl)propyl]carbamoyl}-1H-pyrrole-3-sulfonyl fluoride

Introduction to 5-{[2-methyl-1-(1,2,4-oxadiazol-3-yl)propyl]carbamoyl}-1H-pyrrole-3-sulfonyl fluoride (CAS No. 2224543-98-8)

5-{[2-methyl-1-(1,2,4-oxadiazol-3-yl)propyl]carbamoyl}-1H-pyrrole-3-sulfonyl fluoride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2224543-98-8, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a pyrrole-3-sulfonyl fluoride moiety and a carbamoyl group linked to a propyl chain terminated by a 1,2,4-oxadiazole ring, make it a versatile building block for designing novel therapeutic agents.

The pyrrole-3-sulfonyl fluoride moiety is particularly noteworthy due to its reactivity and ability to participate in various chemical transformations. This functional group is commonly employed in the synthesis of sulfonamides and other heterocyclic compounds, which are prevalent in many drugs used to treat a wide range of diseases. The presence of the carbamoyl group further enhances the compound's utility, as it can be easily modified to introduce additional functionalities or to link it to other pharmacophores.

In recent years, there has been a surge in research focused on developing new inhibitors targeting specific enzymatic pathways involved in disease progression. The compound 5-{[2-methyl-1-(1,2,4-oxadiazol-3-yl)propyl]carbamoyl}-1H-pyrrole-3-sulfonyl fluoride has been explored as a potential lead molecule in this context. Its structural framework suggests that it may interact with biological targets in ways that could lead to the development of novel therapeutics. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer and inflammatory diseases.

The 1,2,4-oxadiazole ring is another critical feature of this compound. This heterocyclic scaffold is known for its stability and its ability to engage in multiple interactions with biological targets. In particular, oxadiazole derivatives have shown promise in the development of antimicrobial and anti-inflammatory agents. The incorporation of this ring into the molecular structure of 5-{[2-methyl-1-(1,2,4-oxadiazol-3-yl)propyl]carbamoyl}-1H-pyrrole-3-sulfonyl fluoride not only enhances its binding affinity but also contributes to its overall pharmacological profile.

The propyl chain extending from the carbamoyl group provides another layer of modularity, allowing researchers to attach various substituents or linkers for targeted drug delivery systems. This flexibility makes the compound an attractive candidate for designing prodrugs or conjugates that can improve bioavailability or target specificity. Such modifications are increasingly important in modern drug development, as they can significantly enhance the efficacy and safety of therapeutic agents.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have been conducted to predict how 5-{[2-methyl-1-(1,2,4-oxadiazol-3-yl)propyl]carbamoyl}-1H-pyrrole-3-sulfonyl fluoride might interact with different biological targets. These simulations have provided valuable insights into its binding mode and have guided the design of more potent derivatives. By leveraging computational tools alongside experimental techniques, researchers can accelerate the discovery process and identify promising candidates for further development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include the introduction of the pyrrole-sulfonyl fluoride moiety followed by functional group transformations to introduce the carbamoyl and propyl chains. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening studies and drug discovery programs.

In conclusion, 5-{[2-methyl-1-(1,2,4-oxadiazol-3-yl)propyl]carbamoyl}-1H-pyrrole-3-sulfonyl fluoride (CAS No. 2224543-98-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. By integrating cutting-edge research methodologies and leveraging computational tools, scientists are poised to unlock new therapeutic possibilities with this compound and its derivatives.